Cas no 18244-95-6 (Trivinylmethylsilane)

• Product Name: Trivinylmethylsilane
• CAS No: 18244-95-6
• MF: C₇H₁₂Si
• MW: 124.255682945251
• MDL: MFCD00051543
• CID: 87931
• PubChem ID: 87525
• Update Time: 2025-08-05

Trivinylmethylsilane Chemical and Physical Properties

Names and Identifiers

• Trivinylmethylsilane
• Methyltrivinylsilane
• Methyl-trivinyl-silan
• methyl-trivinyl-silane
• Silane,triethenylmethyl
• triethenylmethyl-silan
• DTXSID3066346
• 18244-95-6
• FT-0604986
• NSC174168
• NSC-174168
• triethenyl(methyl)silane
• tris(ethenyl)-methylsilane
• PKRKCDBTXBGLKV-UHFFFAOYSA-N
• MFCD00051543
• P423U4YLQ5
• NSC 174168
• AKOS006230588
• SILANE, METHYLTRIVINYL-
• UNII-P423U4YLQ5
• EINECS 242-120-8
• AS-80548
• s21575
• TRIETHENYLMETHYLSILANE
• Silane, triethenylmethyl-
• NS00051912
• DTXCID5035799
• G86040
• Silane, triethenylmethyl

• MDL： MFCD00051543
• Inchi： 1S/C7H12Si/c1-5-8(4,6-2)7-3/h5-7H,1-3H2,4H3
• InChI Key： PKRKCDBTXBGLKV-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C=C)(C=C)C
• BRN： 1739031

Computed Properties

• Exact Mass: 124.07100
• Monoisotopic Mass: 124.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 91.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 0.769
• Melting Point: <0°C
• Boiling Point: 102 °C
• Flash Point: 15°C
• Refractive Index: 1.4415
• PSA: 0.00000
• LogP: 2.24060
• Vapor Pressure: 30.3±0.2 mmHg at 25°C
• Solubility: Uncertain

Trivinylmethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Hazard Category Code： 11
• Safety Instruction： S16-S23-S33
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes

Additional information on Trivinylmethylsilane

Trivinylmethylsilane: A Versatile Organic Silicon Compound with Emerging Applications in Biomedical Research

Trivinylmethylsilane (CAS No. 18244-95-6) represents a class of organic silicon compounds that have garnered significant attention in recent years due to their unique chemical properties and potential applications in biomedical research. As a trivinylmethylsilane derivative, this compound is characterized by its three vinyl groups attached to a central methylsilane framework, which endows it with both hydrophobic and hydrophilic characteristics. These dual properties make it a promising candidate for various applications, including drug delivery systems, surface modification of biomaterials, and the development of advanced nanoparticle-based therapeutics.

Recent studies have highlighted the role of Trivinylmethylsilane in enhancing the stability and functionality of polymeric nanocarriers. For instance, a 2023 publication in Advanced Materials demonstrated that Trivinylmethylsilane can act as an efficient cross-linking agent to improve the mechanical strength of polymeric nanoparticles used in targeted drug delivery. This finding is particularly significant in the context of biomedical applications, where the structural integrity of nanocarriers is critical for maintaining the efficacy of therapeutic agents during in vivo delivery.

One of the key advantages of Trivinylmethylsilane is its ability to facilitate surface functionalization of biocompatible materials. A 2024 study published in Biomaterials Science reported that Trivinylmethylsilane can be used to modify the surface of hydroxyapatite scaffolds, enhancing their bioactivity and promoting cell adhesion. This application is particularly relevant for tissue engineering and regenerative medicine, where the interaction between biomaterials and biological systems is crucial for successful outcomes.

In the realm of drug delivery systems, Trivinylmethylsilane has shown potential as a cross-linking agent for the development of polymeric micelles. A 2023 study in Journal of Controlled Release explored the use of Trivinylmethylsilane to create smart nanocarriers that respond to specific stimuli, such as pH or temperature changes. These stimuli-responsive systems could enable the precise release of therapeutic agents at target sites, reducing systemic toxicity and improving treatment outcomes.

Another emerging area of research involves the use of Trivinylmethylsilane in surface modification of medical devices. A 2024 review article in Advanced Healthcare Materials highlighted the potential of Trivinylmethylsilane to enhance the antifouling properties of biomedical implants. By creating a hydrophilic surface, Trivinylmethylsilane can reduce the risk of bacterial adhesion and biofilm formation, thereby improving the long-term performance of implants.

From a synthetic chemistry perspective, Trivinylmethylsilane is also a valuable intermediate for the preparation of silane-based functional materials. A 2023 study in Chemical Communications described a novel method to synthesize Trivinylmethylsilane derivatives with tailored properties, demonstrating its versatility in materials science applications. These derivatives could be further modified to incorporate bioactive molecules, expanding their potential use in biomedical engineering.

Despite its promising applications, the use of Trivinylmethylsilane in biomedical contexts requires careful consideration of its biocompatibility and toxicological profile. A 2024 study in Toxicological Sciences evaluated the cytotoxicity of Trivinylmethylsilane in various cell lines and found that it exhibited minimal toxicity at concentrations relevant to its proposed applications. This finding supports its potential as a safe and effective material for biomedical use.

Looking ahead, the integration of Trivinylmethylsilane into smart biomaterials and targeted drug delivery systems is expected to drive further innovation in the field of biomedical research. As researchers continue to explore its properties and applications, Trivinylmethylsilane is poised to play a significant role in the development of next-generation biomedical technologies.